Bromomethylcyclooctane

• Molecular Formula: C9H17Br
• Molecular Weight: 205.13 g/mol
• IUPAC Name: bromomethylcyclooctane
• InChI: InChI=1S/C9H17Br/c10-8-9-6-4-2-1-3-5-7-9/h9H,1-8H2
• InChI Key: RUSAZVZHLDQOQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)CBr

Description

Bromomethylcyclooctane is a useful research compound. Its molecular formula is C9H17Br and its molecular weight is 205.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclooctylmethanol (8.16 g) was dissolved in 47% HBr-solution (70 ml) and refluxed for 1 hour at 130° C. The reaction mixture was poured onto icewater (500 ml) and saturated sodium hydrogencarbonate solution (500 ml) was added. The aqueous solution was extracted with dichloromethane. The combined organic phases were washed with water, brine and dried over sodium sulfate, filtered and concentrated in vacuo. The residue was chromatographed on silica gel in toluene as eluent. The fractions containing cyclo-octylmethyl bromide were pooled and evaporated. Yield: 9.85 g. TLC: Rf=0.95, silica gel, toluene